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A Comparative Guide to the Thermoelectric Properties of GeS and GeSe

Germanium Sulfide (GeS) and Germanium Selenide (GeSe) are emerging as promising
materials in the field of thermoelectrics due to their earth-abundant and environmentally friendly
constituents. Both belong to the group IV-VI monochalcogenides and exhibit interesting
thermoelectric properties. This guide provides a comparative analysis of the thermoelectric
performance of GeS and GeSe, supported by experimental and theoretical data, to assist
researchers and scientists in the field.

Data Presentation

The thermoelectric efficiency of a material is primarily determined by the dimensionless figure
of merit (ZT), which is defined as ZT = (S20T)/K, where S is the Seebeck coefficient, o is the
electrical conductivity, T is the absolute temperature, and K is the thermal conductivity.[1][2][3] A
higher ZT value indicates a more efficient thermoelectric material. The following tables
summarize the key thermoelectric properties of GeS and GeSe based on available research
data.

Table 1: Comparison of Maximum ZT Values and Corresponding Parameters
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. Carrier
. Doping Temperatur .
Material Max. ZT Concentrati Reference
Type e (K)
on (cm~3)
GeSe n-type 2.5 700 4 x 101° [2]
GeSe n-type 2.12 900 6 x 101° [4115]
GeSe p-type 0.6 700 1x 102 [2]
p-doped ) )
GeS >1 mid-to-high [41[5]
(R3m)
GeS ~0.73 700 [6][7]

Table 2: Comparison of Thermoelectric Properties at Specific Temperatures
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Material

Property

Temperatur
e (K)

Value

Units

Reference

GeS

Seebeck

Coefficient

(S)

760

769

puV/K

[8]

GeSe

Seebeck

Coefficient

(S)

560

706

pHV/K

[8]

GeS

Lattice
Thermal
Conductivity
(x_latt)

800

1.11-1.23

W m-t K™t

[4]

GeSe

Lattice
Thermal
Conductivity
(k_latt)

300

111

W m~t K1

[2]

GeSe

Lattice
Thermal
Conductivity
(k_latt)

300

1.8-29

W m~t K1

[4]

GeS

Band Gap
(E_9)

1.32-1.77

eV

[4][6]

GeSe

Band Gap
(E_9)

11-1.54

eV

[6]19]

Key Observations

o Overall Performance: Theoretical studies predict that n-type GeSe can exhibit a very high ZT

value, reaching up to 2.5 at 700 K, making it a highly promising thermoelectric material.[2] P-

doped rhombohedral (R3m) GeS and GeSe are also predicted to achieve a ZT greater than

1.[4][5]
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o Seebeck Coefficient: Both GeS and GeSe exhibit large Seebeck coefficients, which is
beneficial for a high power factor (S20).[8]

o Thermal Conductivity: GeSe generally shows low lattice thermal conductivity, which is a key
factor for its high ZT value.[2][4] Alloying GeS and GeSe with other elements like GeTe has
been shown to further reduce thermal conductivity.[10][11]

e Doping: The thermoelectric properties of both materials are highly dependent on doping. N-
type doping appears to be more effective for achieving high ZT in GeSe.[2] For instance, Ag-
substitution on the Ge site in GeSe has been shown to be an effective p-type doping
strategy.[12]

¢ Anisotropy: The thermoelectric properties of these materials can be anisotropic, meaning
they vary along different crystallographic directions.[1]

Experimental Protocols

The characterization of thermoelectric materials involves a series of precise measurements.
Below are generalized methodologies for the key experiments.

Synthesis of GeS and GeSe

Bulk crystals of GeS and GeSe are typically prepared using a melt-growth technique.
Stoichiometric amounts of high-purity Germanium and Sulfur or Selenium are sealed in an
evacuated quartz tube. The mixture is then melted at a high temperature (e.g., 800 °C), held for
an extended period to ensure homogeneity, and then slowly cooled to room temperature to
form the crystalline material.[13]

Measurement of Thermoelectric Properties

A standard experimental workflow for characterizing thermoelectric materials involves the
following steps:

o Sample Preparation: The synthesized bulk material is cut into desired shapes and sizes for
different measurements.

o Seebeck Coefficient and Electrical Conductivity: The Seebeck coefficient and electrical
conductivity are often measured simultaneously using a commercial system (e.g., Linseis
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LSR-3). A temperature gradient is established across the sample, and the resulting voltage is
measured to determine the Seebeck coefficient. The electrical conductivity is typically
measured using a four-probe method.

e Thermal Conductivity: The total thermal conductivity (k) is calculated using the formula k = D
*C_p * p, where D is the thermal diffusivity, C_p is the specific heat capacity, and p is the
density of the material.

o Thermal Diffusivity (D): Measured using the laser flash method.

o Specific Heat Capacity (C_p): Can be determined using a differential scanning calorimeter
(DSC).

o Density (p): Calculated from the sample's mass and dimensions.

o Carrier Concentration and Mobility: These parameters are often determined using Hall effect
measurements.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows discussed in this guide.
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Caption: Experimental workflow for synthesis and thermoelectric characterization.
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Caption: Comparison of key thermoelectric properties of GeS and GeSe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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